Cas no 2227911-08-0 ((2R)-4-2-chloro-5-(trifluoromethyl)pyridin-3-ylbutan-2-amine)

• Product Name: (2R)-4-2-chloro-5-(trifluoromethyl)pyridin-3-ylbutan-2-amine
• CAS No: 2227911-08-0
• MF: C₁₀H₁₂ClF₃N₂
• MW: 252.663891792297
• CID: 6547435
• PubChem ID: 165795714
• Update Time: 2025-06-09

(2R)-4-2-chloro-5-(trifluoromethyl)pyridin-3-ylbutan-2-amine Chemical and Physical Properties

Names and Identifiers

• (2R)-4-2-chloro-5-(trifluoromethyl)pyridin-3-ylbutan-2-amine
• EN300-1960178
• (2R)-4-[2-chloro-5-(trifluoromethyl)pyridin-3-yl]butan-2-amine
• 2227911-08-0

• Inchi： 1S/C10H12ClF3N2/c1-6(15)2-3-7-4-8(10(12,13)14)5-16-9(7)11/h4-6H,2-3,15H2,1H3/t6-/m1/s1
• InChI Key： UQDGDLCERIDMMF-ZCFIWIBFSA-N
• SMILES： ClC1C(=CC(C(F)(F)F)=CN=1)CC[C@@H](C)N

Computed Properties

• Exact Mass: 252.0641106g/mol
• Monoisotopic Mass: 252.0641106g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 223
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 38.9Ų

Additional information on (2R)-4-2-chloro-5-(trifluoromethyl)pyridin-3-ylbutan-2-amine

Comprehensive Overview of (2R)-4-2-chloro-5-(trifluoromethyl)pyridin-3-ylbutan-2-amine (CAS No. 2227911-08-0)

The compound (2R)-4-2-chloro-5-(trifluoromethyl)pyridin-3-ylbutan-2-amine (CAS No. 2227911-08-0) is a chiral amine derivative featuring a pyridine core substituted with chloro and trifluoromethyl groups. This structurally unique molecule has garnered significant attention in pharmaceutical and agrochemical research due to its potential applications in drug discovery and crop protection. The presence of the trifluoromethyl group enhances its metabolic stability and lipophilicity, making it particularly valuable for medicinal chemistry applications.

Recent studies highlight the growing interest in pyridine derivatives as key building blocks for bioactive molecules. Researchers are actively exploring the chiral amine functionality in (2R)-4-2-chloro-5-(trifluoromethyl)pyridin-3-ylbutan-2-amine for its potential in asymmetric synthesis and as a precursor for novel therapeutic agents. The compound's unique stereochemistry at the 2-position opens possibilities for enantioselective transformations, a hot topic in modern organic synthesis.

The trifluoromethylpyridine moiety in this compound aligns with current trends in fluorinated pharmaceuticals, which account for nearly 30% of newly approved drugs. This structural feature improves membrane permeability and bioavailability - critical factors that researchers frequently search for when developing CNS-active compounds. The chloro substituent at the 2-position provides an additional handle for further functionalization, making this molecule versatile for structure-activity relationship studies.

From a synthetic chemistry perspective, CAS 2227911-08-0 represents an interesting case study in chiral resolution techniques. The pharmaceutical industry's increasing demand for enantiopure compounds has driven innovation in separation technologies, with many researchers investigating efficient methods to obtain the (2R)-enantiomer in high optical purity. This aligns with frequently searched topics like "chiral separation methods" and "enantioselective synthesis."

Environmental considerations of fluorinated compounds have become a significant discussion point in scientific communities. While (2R)-4-2-chloro-5-(trifluoromethyl)pyridin-3-ylbutan-2-amine shows promise in various applications, researchers are also examining its environmental fate and biodegradation pathways. This addresses common search queries about "green chemistry approaches for fluorinated molecules" and "sustainable synthesis of heterocyclic compounds."

The compound's potential in catalysis applications has emerged as another area of interest. Its ability to coordinate with transition metals while maintaining stereochemical integrity makes it a candidate for developing new asymmetric catalysts. This connects with trending research topics in "organocatalysis" and "metal-ligand complexes," which frequently appear in academic search queries.

Analytical characterization of 2227911-08-0 presents unique challenges due to its chirality and fluorine atoms. Advanced techniques like chiral HPLC, NMR spectroscopy with fluorine probes, and X-ray crystallography are typically employed for quality control. These methods correspond to common technical questions about "analyzing fluorinated compounds" and "determining enantiomeric excess."

In the context of intellectual property, (2R)-4-2-chloro-5-(trifluoromethyl)pyridin-3-ylbutan-2-amine has been the subject of several patent applications, particularly in areas of kinase inhibitors and G-protein coupled receptor modulators. This reflects the pharmaceutical industry's focus on targeted therapies, a subject of numerous recent publications and conference presentations.

The stability profile of this compound under various conditions (pH, temperature, light exposure) has become a point of investigation, especially for formulation scientists searching for "compound stability optimization" strategies. The chloropyridine and trifluoromethyl groups influence its degradation pathways, requiring specialized storage and handling protocols.

From a regulatory perspective, the safety assessment of CAS 2227911-08-0 follows standard protocols for new chemical entities. Toxicological studies typically focus on its metabolic products, addressing common concerns about fluorine-containing metabolites in biological systems - a topic frequently searched in relation to drug development.

The commercial availability of (2R)-4-2-chloro-5-(trifluoromethyl)pyridin-3-ylbutan-2-amine has expanded in recent years, with suppliers offering both small-scale quantities for research and bulk amounts for industrial applications. This availability supports its growing use in high-throughput screening and combinatorial chemistry - techniques that remain popular search terms among medicinal chemists.

Future research directions for this compound likely include exploration of its bioconjugation potential and applications in proteolysis targeting chimeras (PROTACs), two rapidly evolving areas in drug discovery. The molecule's well-defined stereochemistry and functional group handles make it suitable for these cutting-edge approaches that dominate current pharmaceutical literature searches.